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Introduction
trans-3-Hexenoic acid, also known as (E)-3-Hexenoic acid, is an unsaturated carboxylic acid

with the chemical formula C₆H₁₀O₂.[1] It is a colorless to pale yellow liquid at room temperature

and possesses a characteristic fresh, green, or fruity aroma.[2][3] This compound and its esters

are found naturally in various fruits, such as strawberries, and in the volatile oils of plants like

bamboo. Its unique sensory properties have led to its use as a flavoring agent in the food and

beverage industry and as a fragrance component in cosmetics and personal care products.[3]

[4][5]

Beyond its applications in the flavor and fragrance sector, trans-3-Hexenoic acid serves as a

versatile building block in organic synthesis.[3][6] Its chemical structure, featuring both a

carboxylic acid group and a trans-configured double bond, allows for a variety of chemical

transformations, making it a valuable intermediate in the preparation of more complex

molecules, including pharmaceuticals and agrochemicals.[3][6] Notably, a derivative of trans-3-
Hexenoic acid is a component of the drug Tesamorelin, a synthetic form of growth-hormone-

releasing hormone used to treat HIV-associated lipodystrophy. Recent research has also
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explored its potential as a biobased solvent and its possible antibacterial and antifungal

properties.[5][6]

This technical guide provides a comprehensive overview of trans-3-Hexenoic acid, including

its chemical and physical properties, a detailed synthesis protocol, spectroscopic data, and a

summary of its known applications.

Chemical and Physical Properties
The fundamental properties of trans-3-Hexenoic acid are summarized in the tables below,

providing essential data for its handling, characterization, and use in experimental settings.

Table 1: General and Chemical Properties
Property Value

CAS Number 1577-18-0[7]

Molecular Formula C₆H₁₀O₂[1]

Molecular Weight 114.14 g/mol [1][7]

Synonyms
(E)-3-Hexenoic acid, (E)-Hex-3-enoic acid, 3(E)-

Hexenoic acid[8]

SMILES CC/C=C/CC(O)=O[1]

InChI
1S/C6H10O2/c1-2-3-4-5-6(7)8/h3-

4H,2,5H2,1H3,(H,7,8)/b4-3+[7]

InChIKey XXHDAWYDNSXJQM-ONEGZZNKSA-N[7]

Table 2: Physical and Spectroscopic Properties
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Property Value

Appearance Colorless to pale yellow liquid[9]

Melting Point 11-12 °C[7]

Boiling Point 118-119 °C at 22 mmHg[7]

Density 0.963 g/mL at 25 °C[7]

Refractive Index (n20/D) 1.44[7]

Vapor Density >1 (vs air)[7]

Solubility
Slightly soluble in water; soluble in organic

solvents.[2][3]

Flash Point 113 °C (closed cup)[7]

¹H NMR (CDCl₃, 399.65 MHz) Shifts (ppm) 10.4, 5.631, 5.512, 3.067, 2.058, 0.993[10]

Synthesis of trans-3-Hexenoic Acid
A common and efficient method for the synthesis of trans-3-Hexenoic acid involves the

Doebner modification of the Knoevenagel condensation. The following protocol is based on a

patented method which utilizes butyraldehyde and malonic acid as starting materials with

triethanolamine as a catalyst. This approach is noted for producing fewer isomers and avoiding

solvent residue.

Experimental Protocol: Synthesis of trans-3-Hexenoic
Acid
Materials:

Butyraldehyde

Malonic acid

Triethanolamine

Nitrogen gas (for inert atmosphere)
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Standard laboratory glassware including a multi-neck flask, dropping funnel, condenser, and

oil-water separator.

Procedure:

Preparation of the Mixed Solution: In a beaker, combine triethanolamine and malonic acid in

a mass ratio between 1:3 and 3:1. Stir the mixture until a uniform solution is obtained.

Reaction Setup: Assemble a reaction flask equipped with a stirrer, a dropping funnel

containing the prepared mixed solution, a condenser, and an oil-water separator. Charge the

reaction flask with butyraldehyde. The mass ratio of the mixed solution to butyraldehyde

should be between 1:4 and 1:8.

Dropping Reaction: Begin stirring the butyraldehyde and purge the system with nitrogen gas

to create an inert atmosphere. Heat the flask to a temperature between 60-100 °C.

Addition of Mixed Solution: Slowly add the triethanolamine-malonic acid mixed solution

dropwise from the dropping funnel into the heated butyraldehyde. The reaction is exothermic,

and the addition rate should be controlled to maintain the desired temperature.

Azeotropic Water Removal: During the reaction, water is produced as a byproduct. This

water is removed azeotropically with butyraldehyde. The vapor is condensed and collected in

the oil-water separator, allowing for the removal of the aqueous layer while the

butyraldehyde is returned to the reaction flask.

Reaction Monitoring and Completion: The reaction is typically allowed to proceed for 2-4

hours. The progress of the reaction can be monitored by observing the amount of water

collected in the separator.

Work-up and Purification: After the reaction is complete, cool the mixture to room

temperature.

Fractional Distillation: Purify the crude product by fractional distillation under reduced

pressure. First, remove any unreacted butyraldehyde and other low-boiling fractions. Then,

collect the fraction corresponding to trans-3-Hexenoic acid to obtain the final product.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for trans-3-Hexenoic acid.

Applications in Research and Drug Development
trans-3-Hexenoic acid is a valuable starting material for the synthesis of various organic

compounds.[6] For instance, it has been used in the preparation of trans-3-hexen-1-ol, which is

a key reagent in the synthesis of endo-brevicomin, an insect pheromone.

In the pharmaceutical sector, the most prominent example of its application is in the structure of

Tesamorelin. Tesamorelin is a synthetic analogue of growth-hormone-releasing hormone

(GHRH) that consists of the 44 amino acid sequence of human GHRH with the addition of a

trans-3-hexenoic acid group at the N-terminus. This modification makes the peptide more

stable and resistant to enzymatic degradation, thereby enhancing its therapeutic efficacy.

Furthermore, there is growing interest in the potential biological activities of trans-3-Hexenoic
acid itself. Preliminary investigations suggest it may possess antibacterial and antifungal

properties, which could lead to the development of new antimicrobial agents.[5][6] However,

detailed studies on its mechanism of action in these contexts are still required.
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Conclusion
trans-3-Hexenoic acid is a multifaceted chemical compound with established roles in the

flavor and fragrance industries and significant potential in organic synthesis and drug

development. Its straightforward synthesis, coupled with the reactivity of its functional groups,

makes it an attractive building block for creating complex molecular architectures. The

successful incorporation of a trans-3-hexenoic acid moiety to improve the stability of the

peptide drug Tesamorelin highlights the value of this compound in pharmaceutical design.

Future research into its intrinsic biological activities may further expand its applications in the

life sciences. This guide provides a foundational understanding of trans-3-Hexenoic acid for

researchers and professionals seeking to leverage its properties in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1584830#trans-3-hexenoic-acid-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1584830#trans-3-hexenoic-acid-cas-number-and-molecular-structure
https://www.benchchem.com/product/b1584830#trans-3-hexenoic-acid-cas-number-and-molecular-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1584830?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

